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Compound of Interest

Compound Name: Fipravirimat dihydrochloride

Cat. No.: B11927714

For researchers, scientists, and drug development professionals handling Fipravirimat
dihydrochloride, an investigational HIV-1 inhibitor, ensuring its proper disposal is a critical
component of laboratory safety and regulatory compliance.[1][2][3] In the absence of a specific
Safety Data Sheet (SDS) detailing its environmental and health hazards, Fipravirimat
dihydrochloride and its experimental residues must be managed as hazardous chemical
waste. This precautionary approach mitigates potential risks to personnel and the environment.

Immediate Safety and Handling Protocol

Before beginning any disposal procedure, it is imperative to consult your institution's
Environmental Health and Safety (EHS) office.[4][5] EHS provides specific guidelines and
services for hazardous waste management that are compliant with local, state, and federal
regulations.[5]

Personal Protective Equipment (PPE): Standard laboratory PPE, including safety glasses, a lab
coat, and chemical-resistant gloves, should be worn at all times when handling Fipravirimat
dihydrochloride and its waste.

Waste Segregation: Do not mix Fipravirimat dihydrochloride waste with non-hazardous trash
or other waste streams unless explicitly instructed by EHS.[6] Keep it separate from
incompatible materials to prevent unintended chemical reactions.
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Step-by-Step Disposal and Decontamination
Workflow

The following procedure outlines the essential steps for the collection, storage, and disposal of
Fipravirimat dihydrochloride waste.

o Container Selection and Labeling:

o Select a waste container that is chemically compatible with Fipravirimat dihydrochloride
and any solvents used.[4] Plastic containers are often preferred.[4]

o The container must be in good condition, leak-proof, and have a secure screw-top cap.

o Affix a "HAZARDOUS WASTE" label to the container.[4] This label must include the full
chemical name ("Fipravirimat dihydrochloride"), the name of the Principal Investigator
(PI), the laboratory location (building and room number), and a contact phone number.[4]

o Waste Accumulation:

o Place all waste containing Fipravirimat dihydrochloride, including unused compounds,
contaminated labware (e.g., vials, pipette tips), and cleaning materials, directly into the
labeled hazardous waste container.

o QOriginal containers of the compound can be placed directly into the hazardous waste
container without being emptied.[4]

o For liquid waste, use a funnel to avoid spills and ensure it is compatible with the other
contents of the container.

o Storage in a Satellite Accumulation Area (SAA):

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA).[4]

o The SAA should be located at or near the point of waste generation and under the control
of laboratory personnel.
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o Ensure the SAA is a secondary containment system, such as a large tub, to contain any
potential leaks.[4]

e Arranging for Disposal:

o Once the waste container is full or is no longer needed, contact your institution's EHS
office to arrange for a pickup.[4]

o Complete any required chemical waste disposal request forms as per your institution's
procedures.[4]

o Decontamination of Work Surfaces:

o Thoroughly decontaminate all surfaces and equipment that may have come into contact
with Fipravirimat dihydrochloride.

o Use an appropriate solvent or cleaning agent, and dispose of all cleaning materials as
hazardous waste.

Note: Under no circumstances should Fipravirimat dihydrochloride or its solutions be
disposed of down the drain or in the regular trash.[7]

Summary of Disposal Procedures
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Procedure Requirement Rationale

o ) Precautionary measure due to
Waste Classification Hazardous Chemical Waste =
lack of specific hazard data.

. Chemically compatible, leak- )
Container ) ) To prevent spills and exposure.
proof, with a secure lid.[4]

"HAZARDOUS WASTE" with

) ) Ensures proper identification
Labeling full chemical name, Pl

) ) ) and handling.
information, and location.[4]

Designated and contained )
Safe and compliant temporary

Storage Satellite Accumulation Area
storage.
(SAA).[4]
Through the institution's
_ _ Environmental Health and Ensures regulatory compliance
Final Disposal ] ) )
Safety (EHS) office for and environmental protection.

incineration.[5]

Experimental Workflow for Disposal

The logical flow for the proper disposal of Fipravirimat dihydrochloride is illustrated in the
diagram below. This workflow ensures that all safety and regulatory steps are followed from the
point of waste generation to its final disposal.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b11927714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Fipravirimat Dihydrochloride Disposal Workflow
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Caption: Disposal workflow for Fipravirimat dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.invivochem.com/Fipravirimat-dihydrochloride-GSK3640254-dihydrochloride.html
https://www.invivochem.com/Fipravirimat-dihydrochloride-GSK3640254-dihydrochloride.html
https://www.medchemexpress.com/fipravirimat-dihydrochloride.html
https://www.medchemexpress.com/fipravirimat.html
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.unsw.edu.au/content/dam/pdfs/planning-assurance/safety/resources/2023-00-hs-documents/2023-02-Laboratory-Hazardous-Waste-Disposal-Guideline-HS321.pdf
https://www.benchchem.com/product/b11927714#fipravirimat-dihydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b11927714#fipravirimat-dihydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b11927714#fipravirimat-dihydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b11927714#fipravirimat-dihydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11927714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

